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Compound of Interest

Compound Name: Descarbamoyl Cefuroxime-d3

Cat. No.: B15340495 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Descarbamoyl Cefuroxime-d3, a degradation product of the labeled

cephalosporin antibiotic, Cefuroxime. Adherence to these protocols is critical for minimizing risk

and ensuring the integrity of your research.

Immediate Safety and Handling at a Glance
All personnel handling Descarbamoyl Cefuroxime-d3 must be thoroughly familiar with the

following safety protocols. As a derivative of Cefuroxime, this compound is classified as a

sensitizer and requires specific precautions to prevent allergic reactions and other health

hazards.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory. The following PPE must be worn

at all times when handling Descarbamoyl Cefuroxime-d3, particularly in its powdered form:

Respiratory Protection: An appropriate respirator (e.g., a NIOSH-approved N95 or higher-

rated respirator) is essential to prevent inhalation of the powdered compound, which can

cause respiratory sensitization, allergy, or asthma-like symptoms.[1][2][3][4]

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes and airborne particles.[1][3]
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Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat or other protective

clothing to prevent skin contact.[1][5] May cause an allergic skin reaction.[1][3][4]

General Hygiene: Wash hands thoroughly after handling.[5]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial:

Inhalation: If inhaled, immediately move the individual to fresh air. If breathing is difficult or if

respiratory symptoms develop, seek medical attention.[1][2]

Skin Contact: Should skin contact occur, wash the affected area immediately and thoroughly

with soap and water. If skin irritation or a rash develops, seek medical advice.[1][5]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention if

irritation persists.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical

attention.[2]

Operational and Disposal Plans
Proper handling and disposal are critical to maintaining a safe laboratory and minimizing

environmental impact.

Handling and Storage
Handling: Handle Descarbamoyl Cefuroxime-d3 in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation exposure.[6] Avoid generating dust.[1][7]

Storage: Store in a tightly sealed container in a refrigerator at 2-8°C, protected from air and

light.

Disposal Plan
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Dispose of Descarbamoyl Cefuroxime-d3 and any contaminated materials as hazardous

chemical waste in accordance with all local, state, and federal regulations.[2][6][7] Do not

dispose of down the drain.[6]

Quantitative Data Summary
The following table summarizes the known quantitative data for Descarbamoyl Cefuroxime-
d3 and the closely related Cefuroxime.

Property Value

Chemical Name

(6R,7R)-7-[[(2Z)-2-(2-Furanyl)-2-(methoxyimino-

d3)acetyl]amino]-3-(hydroxymethyl)-8-oxo-5-

thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic

Acid

Molecular Formula C15H12D3N3O7S

Molecular Weight 384.38 g/mol

Physical Description Pale Beige Solid

Purity ≥98%

Storage Temperature 2-8°C

Solubility Chloroform, Dichloromethane, DMSO

Cefuroxime Oral LD50 (Rat) >10 g/kg[4]

Experimental Protocols
Preparation of a Stock Solution
This protocol outlines the steps for safely preparing a stock solution of Descarbamoyl
Cefuroxime-d3. All steps should be performed in a chemical fume hood while wearing the

appropriate PPE.

Preparation:
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Calculate the required mass of Descarbamoyl Cefuroxime-d3 needed to achieve the

desired stock solution concentration.

Obtain a sterile, conical tube or volumetric flask of the appropriate size.

Select a compatible solvent (e.g., DMSO).

Weighing:

Tare a clean, dry weigh boat on an analytical balance.

Carefully weigh the calculated amount of Descarbamoyl Cefuroxime-d3 powder. Avoid

creating dust.

Solubilization:

Transfer the weighed powder to the sterile tube or flask.

Add a small amount of the chosen solvent to the weigh boat to rinse any remaining

powder and transfer it to the tube.

Add the remaining solvent to reach the final desired volume.

Cap the tube or flask securely and vortex or sonicate until the solid is completely

dissolved.

Storage:

Label the stock solution clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at an appropriate temperature as determined by stability data

(typically -20°C or -80°C for long-term storage).

Visualized Workflows
To further enhance safety and procedural clarity, the following diagrams illustrate key

workflows.
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Chemical Spill Occurs Initial Assessment

Response Actions Waste Disposal

Spill of Descarbamoyl
Cefuroxime-d3 Powder

Assess the Spill
- Is it large or small?
- Is anyone injured?

Evacuate the immediate area
if necessary

If large or
hazardous

Don appropriate PPE
(respirator, gloves, goggles)

If small and
manageable

Notify Lab Supervisor
and EH&S

Dispose of waste according to
institutional guidelines

Contain the spill with
absorbent pads or granules

Carefully clean up the spill
- Use a plastic dustpan and brush

- Avoid raising dust

Decontaminate the area
with an appropriate cleaner

Collect all contaminated materials
in a labeled hazardous waste container

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Task Assessment

Hazard Identification

Required PPE

Handling Descarbamoyl
Cefuroxime-d3

Inhalation of Powder
(Respiratory Sensitizer)

Skin Contact
(Skin Sensitizer)

Eye Contact
(Irritant)

NIOSH-approved
Respirator

Chemical Resistant
Gloves

Lab Coat

Safety Goggles/
Face Shield

Click to download full resolution via product page

Caption: Logic for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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